Cas no 99698-80-3 (2-(Propan-2-yl)furan-3-carboxylic Acid)

• Product Name: 2-(Propan-2-yl)furan-3-carboxylic Acid
• CAS No: 99698-80-3
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• MDL: MFCD20639748
• CID: 4385561
• PubChem ID: 11768780
• Update Time: 2025-04-24

2-(Propan-2-yl)furan-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2-(1-methylethyl)-
• ZDA69880
• 2-propan-2-ylfuran-3-carboxylic Acid
• AKOS015905983
• 846-171-2
• DB-164469
• 2-ISOPROPYLFURAN-3-CARBOXYLIC ACID
• 2-(1-Methylethyl)-3-furancarboxylic Acid
• 2-isopropyl-3-furoic acid
• 99698-80-3
• SCHEMBL18472951
• AT17510
• 2-(propan-2-yl)furan-3-carboxylicacid
• EN300-195375
• 2-(propan-2-yl)furan-3-carboxylic acid
• 2-isopropyl-furan-3-carboxylic acid
• Z1262515562
• 2-(Propan-2-yl)furan-3-carboxylic Acid

• MDL： MFCD20639748
• Inchi： 1S/C8H10O3/c1-5(2)7-6(8(9)10)3-4-11-7/h3-5H,1-2H3,(H,9,10)
• InChI Key： HIPLOIXCLUJDOD-UHFFFAOYSA-N
• SMILES： O1C=CC(C(O)=O)=C1C(C)C

Computed Properties

• Exact Mass: 154.062994177Da
• Monoisotopic Mass: 154.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 214.5±28.0 °C at 760 mmHg
• Flash Point: 83.5±24.0 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-(Propan-2-yl)furan-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids